4-(4-phenyl-1H-pyrazol-5-yl)-1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]piperidine

• IUPAC Name: [4-(4-phenyl-1H-pyrazol-5-yl)piperidin-1-yl]-(2-propyl-1,3-thiazol-4-yl)methanone
• InChI: InChI=1S/C21H24N4OS/c1-2-6-19-23-18(14-27-19)21(26)25-11-9-16(10-12-25)20-17(13-22-24-20)15-7-4-3-5-8-15/h3-5,7-8,13-14,16H,2,6,9-12H2,1H3,(H,22,24)
• InChI Key: PZEFTNRKOHFSHG-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC(=CS1)C(=O)N2CCC(CC2)C3=C(C=NN3)C4=CC=CC=C4
• Molecular Formula: C21H24N4OS
• Molecular Weight: 380.5 g/mol

Description

4-(4-phenyl-1H-pyrazol-5-yl)-1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]piperidine, also known as PPTP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 4-(4-phenyl-1H-pyrazol-5-yl)-1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]piperidine is not fully understood, but it is believed to act as a modulator of the sigma-1 receptor. The sigma-1 receptor is a protein that is involved in various cellular processes, including calcium signaling and cell survival. 4-(4-phenyl-1H-pyrazol-5-yl)-1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]piperidine has been shown to bind to the sigma-1 receptor, leading to the modulation of its activity and the downstream effects on cellular processes.
Biochemical and Physiological Effects
4-(4-phenyl-1H-pyrazol-5-yl)-1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]piperidine has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, as well as improve cognitive function in Alzheimer's disease models. 4-(4-phenyl-1H-pyrazol-5-yl)-1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]piperidine has also been shown to have antioxidant effects, which may be beneficial in the treatment of various oxidative stress-related disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(4-phenyl-1H-pyrazol-5-yl)-1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]piperidine is its ability to cross the blood-brain barrier, allowing for potential applications in the treatment of neurological disorders. 4-(4-phenyl-1H-pyrazol-5-yl)-1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]piperidine also has a relatively low toxicity profile, making it a safe candidate for further research. However, one limitation of 4-(4-phenyl-1H-pyrazol-5-yl)-1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]piperidine is its instability in aqueous solutions, which may affect its efficacy in certain experiments.

Future Directions

There are several future directions for research on 4-(4-phenyl-1H-pyrazol-5-yl)-1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]piperidine. One area of interest is its potential use in the treatment of pain and inflammation-related disorders, such as arthritis. Further research is needed to fully understand the mechanism of action of 4-(4-phenyl-1H-pyrazol-5-yl)-1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]piperidine and its downstream effects on cellular processes. Additionally, the development of more stable formulations of 4-(4-phenyl-1H-pyrazol-5-yl)-1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]piperidine may improve its efficacy in certain experiments and potential clinical applications.
Conclusion
In conclusion, 4-(4-phenyl-1H-pyrazol-5-yl)-1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]piperidine is a promising compound that has gained significant attention in scientific research due to its potential applications in various fields. Its ability to cross the blood-brain barrier and its low toxicity profile make it a safe candidate for further research. Further studies are needed to fully understand its mechanism of action and potential clinical applications.

Synthesis Methods

The synthesis of 4-(4-phenyl-1H-pyrazol-5-yl)-1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]piperidine involves the reaction of 4-(4-phenyl-1H-pyrazol-5-yl)-1-piperidinecarboxylic acid with 2-propyl-1,3-thiazole-4-carbonyl chloride in the presence of a base. The resulting compound is then purified using chromatography to obtain 4-(4-phenyl-1H-pyrazol-5-yl)-1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]piperidine in high purity.

Scientific Research Applications

4-(4-phenyl-1H-pyrazol-5-yl)-1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]piperidine has been extensively studied for its potential applications in various fields of research. It has been shown to have anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of pain and inflammation-related disorders. 4-(4-phenyl-1H-pyrazol-5-yl)-1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]piperidine has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease, due to its ability to cross the blood-brain barrier.